(1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone

• Molecular Formula: C20H19F3N4O
• Molecular Weight: 388.4 g/mol
• IUPAC Name: (1-methylindol-4-yl)-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H19F3N4O/c1-25-8-7-15-16(3-2-4-17(15)25)19(28)27-11-9-26(10-12-27)18-6-5-14(13-24-18)20(21,22)23/h2-8,13H,9-12H2,1H3
• InChI Key: ZJHCGXTVSKICNE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(C=CC=C21)C(=O)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F

Description

This compound features a 1-methyl-1H-indol-4-yl group linked via a methanone bridge to a piperazine ring substituted at the 4-position with a 5-(trifluoromethyl)pyridin-2-yl moiety. Its structural design combines a lipophilic indole core with a polar piperazine-pyridine system, making it a candidate for central nervous system (CNS) targeting due to balanced lipophilicity and hydrogen-bonding capabilities. The trifluoromethyl group enhances metabolic stability and binding affinity through hydrophobic and electronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone typically involves multi-step organic reactions. The process begins with the preparation of the indole core, followed by the introduction of the piperazine and pyridine rings. Common reagents used in these reactions include various halogenated intermediates, organometallic reagents, and catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques such as continuous flow chemistry or batch processing. These methods ensure the efficient and scalable production of the compound while maintaining high purity and yield. The use of automated systems and advanced analytical techniques helps in monitoring the reaction progress and optimizing the conditions for maximum efficiency.

Chemical Reactions Analysis

Types of Reactions

(1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reducing agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Catalysts: Palladium on carbon (Pd/C), platinum oxide (PtO2)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone is used as a building block for synthesizing more complex molecules.

Biology and Medicine

In biology and medicine, this compound is studied for its potential therapeutic properties. It may act as a ligand for certain receptors or enzymes, making it a candidate for drug development and biochemical research .

Industry

In the industrial sector, (1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in materials science and nanotechnology .

Mechanism of Action

The mechanism of action of (1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s structure allows it to bind to these targets, modulating their activity and triggering various biochemical pathways. This interaction can lead to changes in cellular processes, making it a valuable tool for studying biological mechanisms and developing new therapies .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Heterocycle Variations

Indole vs. Imidazopyridazine

• The compound exhibits a melting point of 133–135°C and 99.6% HPLC purity, suggesting robust crystallinity .

Indole vs. Thiophene

• Compound 21 (thiophen-2-yl core): Thiophene’s electron-rich sulfur atom may improve solubility but reduce metabolic stability compared to indole. This compound’s synthesis emphasizes structural flexibility at the D-site (alkyl chain) .
• MK45 () : Incorporates thiophene and a chloro-trifluoromethylpyridine group, highlighting the role of halogenation in modulating receptor affinity .

Amine Ring Modifications

Piperazine vs. Piperidine

• Synthesis involves HBTU-mediated coupling and Suzuki cross-coupling for methyl/methoxy substitutions .
• Target Compound : The piperazine ring’s nitrogen atoms enable hydrogen bonding with targets like serotonin or histamine receptors, as seen in dual histamine H1/H4 ligands (e.g., Compound 6 , ) .

Substituent Effects

Trifluoromethyl Group

• Compound (pyridine-3-carbonyl analogue): Lacks the indole moiety but shares the trifluoromethylpyridine-piperazine system, underscoring the substituent’s role in enhancing pharmacokinetic properties .

Indole Substitutions

• Compound (4-benzylpiperazin-1-yl-indol-2-yl methanone): The unsubstituted indole-2-yl group contrasts with the target’s 1-methyl-4-position substitution, which likely improves metabolic stability and reduces oxidation .

Physicochemical and Pharmacological Profiles

Compound ID/Name	Core Heterocycle	Amine Ring	Key Substituents	Melting Point/HPLC Purity	Biological Activity
Target Compound	1-Methyl-1H-indol-4-yl	Piperazine	5-(Trifluoromethyl)pyridin-2-yl	N/A	Potential CNS/neuroleptic
Compound 72 (Ev1)	Imidazopyridazine	Piperidine	2-(Trifluoromethyl)phenyl	133–135°C, 99.6% HPLC	Preclinical efficacy (unspec.)
Compound 21 (Ev2)	Thiophene	Piperazine	4-(Trifluoromethyl)phenyl	N/A	Structural flexibility study
Compound	Phenyl	Piperazine	Methanesulfonyl, trifluoropropoxy	N/A	Neuroleptic
Compound	Pyridine	Piperazine	5-(Trifluoromethyl)pyridin-2-yl	N/A	Pharmacokinetic optimization

Biological Activity

The compound (1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone (CAS Number: 1351700-14-5) is a synthetic derivative of indole and piperazine, which has garnered attention due to its potential biological activities. This article explores its synthesis, biological evaluations, and potential therapeutic applications based on recent research findings.

Chemical Structure

The molecular formula of the compound is $C_{20}H_{19}F_3N_4$, indicating the presence of trifluoromethyl and piperazine moieties, which are known to influence biological activity.

Synthesis

The synthesis of this compound typically involves the reaction of indole derivatives with piperazine and trifluoromethyl-substituted pyridine derivatives. The process can be optimized for yield and purity through various organic synthesis techniques.

Anticancer Properties

Recent studies have demonstrated that compounds similar to (1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone exhibit significant antiproliferative activity against various cancer cell lines. For instance, related indole derivatives have shown IC$_{50}$ values in the low micromolar range against HeLa, MCF-7, and HT-29 cell lines, indicating potent cytotoxic effects:

Compound	Cell Line	IC$_{50}$ (µM)
7d	HeLa	0.52
7d	MCF-7	0.34
7d	HT-29	0.86

These findings suggest that such compounds may induce apoptosis and inhibit tubulin polymerization, mechanisms similar to those exhibited by colchicine .

Mechanistic Insights

Mechanistic studies reveal that the compound induces cell cycle arrest at the G2/M phase and triggers apoptosis in a dose-dependent manner. This suggests a multi-faceted mechanism of action that could be exploited in cancer therapy. The ability to inhibit tubulin polymerization is particularly noteworthy as it is a well-established target in cancer treatment .

Study on Indole Derivatives

A comprehensive evaluation of indole derivatives, including those structurally related to (1-methyl-1H-indol-4-yl){4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}methanone, demonstrated varying degrees of activity against cancer cell lines. For example, one study reported that specific structural modifications led to enhanced cytotoxicity against MCF-7 cells with IC$_{50}$ values as low as 0.65 µM .

In Vivo Studies

While in vitro studies provide valuable insights into the anticancer potential of these compounds, further in vivo studies are essential to evaluate their therapeutic efficacy and safety profiles. The translation from bench to bedside remains a critical step in drug development.